4-{1-[3-(4-chlorophenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

Specification

• CAS No.: 1110972-23-0
• Molecular Formula: C27H26ClN3O3
• Molecular Weight: 475.97
• IUPAC Name: 4-[1-[3-(4-chlorophenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C27H26ClN3O3/c1-18-6-2-4-8-24(18)30-15-19(14-26(30)33)27-29-23-7-3-5-9-25(23)31(27)16-21(32)17-34-22-12-10-20(28)11-13-22/h2-13,19,21,32H,14-17H2,1H3
• Standard InChI Key: SNWAHZDXTOZMQU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(COC5=CC=C(C=C5)Cl)O

Introduction

The compound 4-{1-[3-(4-chlorophenoxy)-2-hydroxypropyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one is a complex organic molecule that has not been extensively documented in the available literature. This article aims to provide a comprehensive overview of its structure, potential applications, and any relevant research findings based on similar compounds.

Potential Applications

While specific applications for this compound are not documented, similar structures are often explored in:

• Pharmaceutical Research: Compounds with benzodiazole and pyrrolidin-2-one rings have been studied for their potential biological activities, including antimicrobial, antiviral, and anticancer properties.

• Agrochemicals: The presence of a 4-chlorophenoxy group suggests potential use in pesticides or herbicides.

Safety and Toxicity

Given the absence of specific toxicity data, general precautions should be taken when handling this compound:

• Handling: Wear protective gear to avoid skin contact and inhalation.

• Storage: Store in a cool, dry place away from light.

Research Findings

Due to the lack of direct research on this compound, insights can be drawn from studies on similar molecules:

• Biological Activity: Compounds with benzodiazole rings have shown promise in various biological assays, including enzyme inhibition and receptor binding studies.

• Synthetic Methods: Synthesis of similar compounds often involves multi-step reactions involving condensation and cyclization reactions.

Data Tables

Table 1: Estimated Physical Properties

Property	Estimated Value
Molecular Weight	Approximately 450 g/mol
Solubility	Soluble in organic solvents
Stability	Stable under normal conditions

Table 2: Potential Applications

Application Area	Potential Use
Pharmaceuticals	Antimicrobial, antiviral, anticancer
Agrochemicals	Pesticides, herbicides